Cas no 50673-48-8 (Isoleucine; (2R,3S)-form, N-Me)

Isoleucine; (2R,3S)-form, N-Me structure
50673-48-8 structure
Product Name:Isoleucine; (2R,3S)-form, N-Me
CAS No:50673-48-8
MF:C7H15NO2
MW:145.199502229691
CID:2360986
PubChem ID:14252411
Update Time:2025-04-21

Isoleucine; (2R,3S)-form, N-Me Chemical and Physical Properties

Names and Identifiers

    • CHEMBL3138648
    • D-Alloisoleucine, N-methyl-
    • 50673-48-8
    • Methyl-D-alloisoleucine
    • SCHEMBL2034259
    • (2R,3S)-3-methyl-2-(methylamino)pentanoic acid
    • Isoleucine; (2R,3S)-form, N-Me
    • Inchi: 1S/C7H15NO2/c1-4-5(2)6(8-3)7(9)10/h5-6,8H,4H2,1-3H3,(H,9,10)
    • InChI Key: KSPIYJQBLVDRRI-UHFFFAOYSA-N
    • SMILES: CCC(C(C(=O)O)NC)C

Computed Properties

  • Exact Mass: 145.110278721Da
  • Monoisotopic Mass: 145.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 49.3Ų
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